![molecular formula C15H19ClN2O2 B1394931 tert-butyl [2-(5-chloro-1H-indol-3-yl)ethyl]carbamate CAS No. 1228552-16-6](/img/structure/B1394931.png)
tert-butyl [2-(5-chloro-1H-indol-3-yl)ethyl]carbamate
Overview
Description
Tert-butyl [2-(5-chloro-1H-indol-3-yl)ethyl]carbamate is a chemical compound with the molecular formula C15H19ClN2O2 . It has a molecular weight of 294.78 . The compound is yellow to brown in color .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H19ClN2O2/c1-15(2,3)20-14(19)17-7-6-10-9-18-13-5-4-11(16)8-12(10)13/h4-5,8-9,18H,6-7H2,1-3H3,(H,17,19) . This indicates the presence of a tert-butyl group, a carbamate group, and a 5-chloro-1H-indol-3-yl group in the molecule.Physical And Chemical Properties Analysis
This compound is a yellow to brown solid . It has a molecular weight of 294.78 . The InChI code is 1S/C15H19ClN2O2/c1-15(2,3)20-14(19)17-7-6-10-9-18-13-5-4-11(16)8-12(10)13/h4-5,8-9,18H,6-7H2,1-3H3,(H,17,19) .Scientific Research Applications
Anticancer Activity
Indole derivatives have been reported to possess anticancer properties . The structural similarity suggests that “tert-butyl [2-(5-chloro-1H-indol-3-yl)ethyl]carbamate” could be explored for its potential use in cancer treatment.
Antimicrobial Properties
These compounds are known for their antimicrobial effects , which could make the compound useful in developing new antimicrobial agents.
Anticonvulsant Effects
Some indole derivatives exhibit anticonvulsant properties , indicating a possible application in treating convulsive disorders.
Anti-inflammatory Uses
The anti-inflammatory activity of indole derivatives suggests that this compound might be used in the development of anti-inflammatory medications.
Antioxidant Properties
Indoles are also recognized for their antioxidant capabilities , which could be beneficial in combating oxidative stress-related diseases.
Antidiabetic Potential
Given that some indole derivatives have antidiabetic effects , “tert-butyl [2-(5-chloro-1H-indol-3-yl)ethyl]carbamate” might be researched for its potential use in diabetes management.
Mechanism of Action
Target of Action
Tert-butyl [2-(5-chloro-1H-indol-3-yl)ethyl]carbamate, also known as tert-butyl N-[2-(5-chloro-1H-indol-3-yl)ethyl]carbamate, is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors , and they have been found in many important synthetic drug molecules . .
Mode of Action
The mode of action of indole derivatives can vary widely depending on the specific compound and its targets . They are known to interact with their targets, leading to various biological changes . .
Biochemical Pathways
Indole derivatives can affect various biochemical pathways . They have been associated with a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . .
Result of Action
The result of a compound’s action at the molecular and cellular level can vary widely depending on its targets and mode of action. Indole derivatives have been associated with a range of biological effects due to their interaction with various targets . .
properties
IUPAC Name |
tert-butyl N-[2-(5-chloro-1H-indol-3-yl)ethyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O2/c1-15(2,3)20-14(19)17-7-6-10-9-18-13-5-4-11(16)8-12(10)13/h4-5,8-9,18H,6-7H2,1-3H3,(H,17,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVGMIZAWOKOIFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCC1=CNC2=C1C=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001179650 |
Source
|
| Record name | 1,1-Dimethylethyl N-[2-(5-chloro-1H-indol-3-yl)ethyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001179650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl [2-(5-chloro-1H-indol-3-yl)ethyl]carbamate | |
CAS RN |
1228552-16-6 |
Source
|
| Record name | 1,1-Dimethylethyl N-[2-(5-chloro-1H-indol-3-yl)ethyl]carbamate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1228552-16-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1-Dimethylethyl N-[2-(5-chloro-1H-indol-3-yl)ethyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001179650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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